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Compound of Interest

Compound Name: (+)-Rosamultin

Cat. No.: B1229343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, isolation, and

purification of (+)-Rosamultin, a pentacyclic triterpenoid saponin with notable biological

activities. The information presented herein is intended to support research and development

efforts in natural product chemistry and drug discovery.

Natural Sources of (+)-Rosamultin
(+)-Rosamultin has been identified as a significant bioactive constituent in plants belonging to

the Rosaceae family. The primary sources for the isolation of this compound are the roots of

Potentilla anserina L. and Rosa rugosa.

Potentilla anserina L. (Silverweed): The roots of this plant are a well-documented source of

(+)-Rosamultin[1][2][3]. It is considered a major active component of this species.

Rosa rugosa (Rugosa Rose or Japanese Rose): The roots of this species have also been

shown to contain (+)-Rosamultin among other triterpenoid saponins[4][5][6][7].
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Quantitative Data on (+)-Rosamultin and Related
Compounds
The concentration of (+)-Rosamultin and related compounds can vary depending on the plant

source, geographical location, and the extraction and purification methods employed. The

following table summarizes available quantitative data.
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Plant
Source

Plant Part
Extraction
Method

Compound/
Fraction

Yield/Conce
ntration

Reference

Potentilla

anserina L.
-

Ultrasonic-

assisted

extraction

with 60%

ethanol

Crude

Flavonoid

Extract

3.74 ± 0.06

mg/g
[8]

Rosa rugosa Roots
Methanol

Extraction

n-Butanol

Fraction

31.5 g from

1.45 kg of

dried roots

[4][7]

Rosa rugosa Roots
Methanol

Extraction

Triterpenoid

Saponin 5

12.2 mg from

0.73 g of

subfraction

D-2.1

[4][7]

Rosa rugosa Roots
Methanol

Extraction

Triterpenoid

Saponin 7

14.5 mg from

0.73 g of

subfraction

D-2.1

[4][7]

Rosa rugosa Roots
Methanol

Extraction

Triterpenoid

Saponin 8

17.3 mg from

0.84 g of

subfraction

D-2.3

[4][7]

Rosa rugosa Roots
Methanol

Extraction

Triterpenoid

Saponin 11

32.8 mg from

a subfraction

of fraction D-

1

[7]

Rosa rugosa Roots
Methanol

Extraction

Triterpenoid

Saponin 12

18.5 mg from

a subfraction

of fraction D-

1

[7]

Note: Specific yield for pure (+)-Rosamultin is not explicitly detailed in the reviewed literature;

however, the data for related triterpenoid saponins from Rosa rugosa provides an estimation of
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the quantities that can be expected from a large-scale extraction and purification process.

Experimental Protocols for Isolation and
Purification
The isolation of (+)-Rosamultin from its natural sources typically involves solvent extraction

followed by a series of chromatographic purification steps. Below is a detailed methodology

based on protocols described for the isolation of triterpenoid saponins from Rosa rugosa and

Potentilla anserina.

3.1. Extraction

Plant Material Preparation: Dried roots of Rosa rugosa or Potentilla anserina are ground into

a fine powder to increase the surface area for efficient extraction.

Solvent Extraction:

Methanol Extraction (for Rosa rugosa): The powdered root material (e.g., 1.45 kg) is

extracted with methanol using ultrasonic maceration (e.g., 2 x 3 hours) at a controlled

temperature (e.g., 30°C)[4]. The resulting extract is filtered and concentrated under

reduced pressure to yield a crude methanol extract.

Ethanol Extraction (for Potentilla anserina): Ultrasonic-assisted extraction with aqueous

ethanol (e.g., 60%) has been optimized for the extraction of flavonoids from Potentilla

anserina and can be adapted for saponins[8]. The powdered material is sonicated in the

solvent for a specified duration (e.g., 180 minutes) at a controlled temperature (e.g., 50°C)

and power (e.g., 400 W)[8].

3.2. Fractionation

Liquid-Liquid Partitioning: The crude methanol extract is suspended in water and sequentially

partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate,

and n-butanol. The triterpenoid saponins, including (+)-Rosamultin, are typically enriched in

the n-butanol fraction[4][5][7].

Concentration: The n-butanol fraction is concentrated to dryness under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-natural-sources-and-isolation-of-rosamultin
https://www.researchgate.net/publication/261736678_Triterpenoid_saponins_from_the_roots_of_Rosa_rugosa_Thunb_as_rat_intestinal_sucrase_inhibitors
https://www.researchgate.net/publication/397761587_Extraction_purification_and_antioxidant_activity_of_flavonoids_from_Potentilla_anserina_L
https://www.researchgate.net/publication/397761587_Extraction_purification_and_antioxidant_activity_of_flavonoids_from_Potentilla_anserina_L
https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-natural-sources-and-isolation-of-rosamultin
https://www.researchgate.net/publication/261736678_Triterpenoid_saponins_from_the_roots_of_Rosa_rugosa_Thunb_as_rat_intestinal_sucrase_inhibitors
https://pubmed.ncbi.nlm.nih.gov/24733675/
https://www.researchgate.net/publication/277598213_Triterpenoid_saponins_from_the_roots_of_Rosa_rugosa_Thunb_as_rat_intestinal_sucrase_inhibitors/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.3. Chromatographic Purification

A multi-step chromatographic approach is necessary to isolate (+)-Rosamultin to a high

degree of purity.

Silica Gel Column Chromatography (Initial Separation):

The dried n-butanol fraction is subjected to silica gel column chromatography.

The column is eluted with a gradient of chloroform and methanol, starting with a higher

proportion of chloroform and gradually increasing the polarity by adding more methanol

(e.g., from 30% to 100% methanol in chloroform)[7].

Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions

with similar TLC profiles are combined.

Medium-Pressure Liquid Chromatography (MPLC) or Reversed-Phase Column

Chromatography (Further Purification):

Promising fractions from the initial silica gel chromatography are further purified.

MPLC: Normal-phase MPLC can be employed using a solvent system like chloroform-

methanol (e.g., 8:1)[4].

Reversed-Phase (RP-18) Column Chromatography: A YMC RP-18 column can be used

with a mobile phase of methanol and water in varying ratios (e.g., 1:1, 1:2, or 1:3)[4][7].

Sephadex LH-20 Gel Chromatography: This technique can be used for the separation of

triterpenoids and to remove smaller molecules.

Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Polishing):

For obtaining high-purity (+)-Rosamultin, a final purification step using preparative HPLC

is often required.

A reversed-phase C18 column is typically used.
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The mobile phase often consists of a mixture of methanol, water, and a small amount of

acid (e.g., formic acid) to improve peak shape. An example of a mobile phase for

analytical HPLC of rosamultin is methanol-water-formic acid (63:37:0.075, v/v/v)[1][2]. This

can be adapted for preparative scale.

The elution can be isocratic or a gradient, depending on the complexity of the fraction

being purified.

Visualization of the Isolation Workflow
The following diagram illustrates the general workflow for the isolation of (+)-Rosamultin.
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Workflow for the Isolation of (+)-Rosamultin

Dried and Powdered Roots
(Potentilla anserina or Rosa rugosa)

Solvent Extraction
(e.g., Methanol or Ethanol)

Filtration and Concentration

Crude Extract

Liquid-Liquid Partitioning
(e.g., with n-Butanol)

n-Butanol Fraction

Silica Gel Column Chromatography

Combined Fractions

Reversed-Phase (C18) CC / MPLC

Purified Fractions

Preparative HPLC

(+)-Rosamultin
(High Purity)

Click to download full resolution via product page

Caption: General workflow for the isolation of (+)-Rosamultin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1229343?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

